Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl-

• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 7-(2-ethenoxyethyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C11H14N4O3/c1-4-18-6-5-15-7-12-9-8(15)10(16)14(3)11(17)13(9)2/h4,7H,1,5-6H2,2-3H3
• InChI Key: AORUSTRIXGMIPL-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCOC=C

Description

Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl-, also known as theophylline, is a naturally occurring compound found in tea leaves and cocoa beans. Theophylline has been used for centuries as a natural remedy for respiratory ailments such as asthma and chronic obstructive pulmonary disease (COPD). Over the years, scientific research has revealed the potential of theophylline as a therapeutic agent in various other fields.

Mechanism of Action

Theophylline exerts its effects by inhibiting the enzyme phosphodiesterase, which results in increased levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). This leads to relaxation of smooth muscle cells in the airways, resulting in bronchodilation. Theophylline also has anti-inflammatory effects and can reduce the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Theophylline has a wide range of biochemical and physiological effects. In addition to its bronchodilatory and anti-inflammatory effects, Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- has been shown to have immunomodulatory effects, antioxidant effects, and neuroprotective effects. Theophylline has also been shown to improve cardiac function and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- is its low cost and availability. Theophylline is also relatively stable and can be easily synthesized in the laboratory. However, one of the major limitations of Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- is its narrow therapeutic window, which can result in toxicity if the dosage is not carefully monitored.

Future Directions

There are several future directions for research on Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl-. One area of interest is the potential use of Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of novel formulations of Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- that can improve its bioavailability and reduce the risk of toxicity. Additionally, further research is needed to fully understand the mechanisms of action of Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- and its potential applications in various fields of medicine.

Synthesis Methods

Theophylline can be synthesized using various chemical methods. One of the most commonly used methods involves the reaction of 7-bromo-1,3-dimethylxanthine with 2-ethenyloxyethanol in the presence of a base such as potassium carbonate. The reaction yields Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- as the final product, which can be purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

Theophylline has been extensively studied for its potential therapeutic applications in various fields of medicine. In respiratory medicine, Purine-2,6(1H,3H)-dione, 7-(2-ethenyloxyethyl)-1,3-dimethyl- has been shown to improve lung function and reduce symptoms in patients with asthma and COPD. Theophylline has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.